Cas no 123-93-3 (2-[(carboxymethyl)sulfanyl]acetic acid)

• Product Name: 2-[(carboxymethyl)sulfanyl]acetic acid
• CAS No: 123-93-3
• MF: C₄H₆O₄S
• MW: 150.153040409088
• MDL: MFCD00004359
• CID: 36105
• PubChem ID: 31277
• Update Time: 2026-05-14

2-[(carboxymethyl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-Thiodiacetic acid
• Thiodiacetic acid
• thiodiglycollic acid
• 2,2-Mercaptodiacetic acid
• (carboxymethylthio)aceticacid
• 2,2’-thiobis-aceticaci
• 2,2’-thiodiethanoicacid
• beta,beta’-thiodiglycolicacid
• dicarboxymethylsulfide
• thiodi-aceticaci
• usafcb-36
• 2,2'-Thiodiglycolic Acid
• Thiodiglycolic acid
• 2,2-Thiodiglycolic acid
• 2-(carboxymethylsulfanyl)acetic acid
• Dicarboxydimethyl sulfide
• usafe-2
• Thiodiglycolic
• 2,2'-Thiodiace
• Thiodi(essigsure)
• Thiobis creatinine
• DITHIOGLYCOLIC ACID
• thiodi(acetic
• 2-[(carboxymethyl)sulfanyl]acetic acid

• MDL： MFCD00004359
• Inchi： InChI=1S/C4H6O4S/c5-3(6)1-9-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
• InChI Key： UVZICZIVKIMRNE-UHFFFAOYSA-N
• SMILES： C(C(=O)O)SCC(=O)O
• BRN： 1764392

Computed Properties

• Exact Mass: 149.99900
• Monoisotopic Mass: 149.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 99.9A^2

Experimental Properties

• Color/Form: Grey powder
• Density: 1.352 (estimate)
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 241.69°C (rough estimate)
• Flash Point: 181.8 °C
• Refractive Index: 1.5500 (estimate)
• PH: 2.2 (10g/l, H2O, 20℃)
• Solubility: 400g/l
• Water Partition Coefficient: dissolution
• PSA: 99.90000
• LogP: -0.11120
• Merck: 9331
• Sensitiveness: Stench
• FEMA: 2055

2-[(carboxymethyl)sulfanyl]acetic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：13
• RTECS：AJ6475000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives Thiodiacetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates